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Introduction

GSK2945 hydrochloride is a potent and specific antagonist of the nuclear receptors REV-
ERBa (NR1D1) and REV-ERBB (NR1D2).[1] These receptors are key components of the core
circadian clock machinery and play a crucial role in regulating gene expression networks
involved in metabolism, inflammation, and cellular homeostasis.[2] As a transcriptional
repressor, REV-ERBa/B's activity is modulated by heme. GSK2945 hydrochloride, a tertiary
amine, offers a valuable tool for investigating the physiological and pathological roles of REV-
ERBa/B by inhibiting their repressive functions. This document provides detailed protocols and
application notes for the use of GSK2945 hydrochloride in gene expression analysis.

Mechanism of Action

GSK2945 hydrochloride functions by antagonizing the transcriptional repression mediated by
REV-ERBa and REV-ERB. In their active state, REV-ERB0/[3 bind to specific DNA sequences
known as REV-ERB response elements (RevRES) or ROR response elements (RORES) in the
promoter regions of their target genes.[3] This binding recruits co-repressor complexes, such
as NCoR/HDACS3, leading to the suppression of gene transcription. GSK2945 hydrochloride
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disrupts the interaction between REV-ERBa/3 and their co-repressors, thereby de-repressing
the transcription of target genes. Key target genes that are upregulated upon treatment with a
REV-ERBa antagonist include BMALL (a core clock activator) and genes involved in
cholesterol metabolism such as CYP7AL.[1]

Signaling Pathway
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REV-ERB/B Signaling Pathway and Antagonism by GSK2945 Hydrochloride

box.
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Experimental Workflow for Gene Expression Analysis
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Data Analysis (AACt Method)

End: Relative Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. REV-ERB o Regulates CYP7A1 Through Repression of Liver Receptor Homolog-1 -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 2. Targeting REV-ERBa for therapeutic purposes: promises and challenges [thno.org]

¢ 3. The Nuclear Receptor and Clock Repressor Rev-erba Suppresses Myogenesis - PMC
[pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols: GSK2945
Hydrochloride for Gene Expression Analysis]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10819742/docs#application-notes-and-protocols-
gsk2945-hydrochloride-for-gene-expression-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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